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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

These application notes provide a detailed protocol for researchers, scientists, and drug

development professionals to conduct shear bond strength testing of Panavia TC, a resin

cement. The following sections outline the necessary materials, step-by-step experimental

procedures, and data presentation guidelines.

Data Presentation
The following table summarizes shear bond strength (SBS) data for various Panavia products

as reported in the literature. This allows for a comparative understanding of the bonding

efficacy of these dental cements to different substrates.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1179519?utm_src=pdf-interest
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Panavia
Product

Substrate
Mean SBS
(MPa)

Standard
Deviation
(MPa)

Storage/Aging
Conditions

Panavia 21 Dentin 13.4 2.9
24 hours water

storage

Panavia 21 Dentin 11.1 2.8

24 hours water

storage + 1500

thermocycles

(5°C/55°C)[1]

Panavia V5 Dentin 43.8 -
24 hours in 37°C

water

Panavia V5 Zirconia - -

24 hours in 37°C

water and

thermocycling

(3,000 cycles,

4°C-60°C)

Panavia F2.0 Titanium 26.43 6.94 24 hours storage

Panavia F2.0 Titanium 21.74 6.75

24 hours storage

+ 5000

thermocycles[2]

Experimental Protocols
This section details the methodology for shear bond strength testing of Panavia TC,

synthesized from manufacturer's instructions and published research studies. The protocol

adheres to the general principles outlined in ISO 29022 for notched-edge shear bond strength

testing.[3][4][5][6]

1. Substrate Preparation (Human Dentin)

Tooth Selection and Storage:

Use caries-free human third molars extracted within the last 6 months.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.zora.uzh.ch/bitstreams/c99f47b1-3ff8-4bf6-849d-30ef25c8271a/download
https://www.researchgate.net/publication/336094260_The_Micro-Shear_bond_strength_of_different_cements_to_commercially_pure_titanium
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.intertekinform.com/preview/98701769497.pdf?sku=877203_saig_nsai_nsai_2084797
https://standards.iteh.ai/catalog/standards/cen/c11cb437-b8b9-4c02-b770-4f517b8d9ad3/en-iso-29022-2013
https://cdn.standards.iteh.ai/samples/45285/c6456927fa5c4edfb3d4d21f1651127b/ISO-29022-2013.pdf
https://webstore.ansi.org/standards/din/dineniso290222013
https://cdn.standards.iteh.ai/samples/45285/c6456927fa5c4edfb3d4d21f1651127b/ISO-29022-2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately after extraction, thoroughly clean the teeth of any adherent tissue and blood

by rinsing under running water.[5]

Store the teeth in water at 4°C until use to prevent dehydration and protein denaturation.

[5]

Embedding and Sectioning:

Embed the teeth in acrylic resin discs.

Use a low-speed diamond saw under water cooling to create a flat dentin surface.

Polishing:

Grind the exposed dentin surface with 600-grit silicon carbide (SiC) paper for 60 seconds

to create a standardized smear layer.[7]

Rinse the polished surface thoroughly with water to remove debris.

2. Bonding Procedure

Primer Application:

Apply ED PRIMER Liquid A and B to the prepared dentin surface according to the

manufacturer's instructions for Panavia 21.[8]

Cement Application:

Dispense equal amounts of Panavia TC catalyst and universal pastes onto a mixing pad

and mix thoroughly.[8]

Place a single-sided adhesive Teflon tape with a 3 mm diameter hole over the prepared

dentin surface to define the bonding area.[7]

Apply the mixed Panavia TC paste into the hole in the Teflon tape.

Restoration Placement:
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Place a pre-treated restorative material (e.g., a stainless steel cylinder or a composite

resin rod) onto the cement.[7][9]

Apply a constant load of 100g to the restoration for 10 minutes to allow for self-curing.[7]

Remove any excess cement from the margins.

Apply a layer of OXYGUARD II to the margins to prevent an oxygen-inhibited layer and

ensure complete polymerization in an anaerobic environment.[8]

3. Specimen Storage and Aging

Initial Storage:

Store the bonded specimens in a humidor at approximately 95% relative humidity for 10

minutes.[7]

Subsequently, immerse the specimens in distilled water at 37°C for 24 hours before

testing.[7]

Thermocycling (Optional):

For studies investigating the durability of the bond, subject the specimens to

thermocycling.

A common regimen involves 1500 to 5000 cycles in water baths at 5°C and 55°C with a

dwell time of 30 seconds in each bath.[1][2]

4. Shear Bond Strength Testing

Testing Apparatus:

Use a universal testing machine with a shear loading fixture.

Procedure:

Secure the specimen in the testing machine.
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Apply a shear force to the base of the restoration-cement interface at a crosshead speed

of 1 mm/min until fracture occurs.[7][10]

Data Calculation:

Record the load at which failure occurs (in Newtons).

Calculate the shear bond strength in megapascals (MPa) by dividing the failure load by

the bonding area (in mm²).

5. Failure Mode Analysis

After debonding, examine the fractured surfaces under a stereomicroscope at 40x

magnification to determine the mode of failure.

Classify the failure as:

Adhesive: Failure at the interface between the dentin and the cement.

Cohesive in cement: Failure within the cement itself.

Cohesive in dentin: Failure within the dentin.

Mixed: A combination of adhesive and cohesive failure.

Mandatory Visualization

Substrate Preparation Bonding Procedure Storage & Aging Testing & Analysis

Select Caries-Free Human Molars Embed in Acrylic Resin Section to Expose Dentin Polish with 600-grit SiC Paper Apply ED PRIMER Mix Panavia TC Pastes Apply Cement to Dentin Place Restoration & Apply Load Apply OXYGUARD II Store in Water at 37°C for 24h Thermocycling (Optional) Shear Bond Strength Test Failure Mode Analysis

Click to download full resolution via product page

Caption: Workflow for Shear Bond Strength Testing of Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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